Cas no 52617-35-3 (Eriolangin)

• Product Name: Eriolangin
• CAS No: 52617-35-3
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 937194
• PubChem ID: 5281445
• Update Time: 2025-04-19

Eriolangin Chemical and Physical Properties

Names and Identifiers

• Eriolangin
• (3aR,4S,7aR)-6-(hydroxymethyl)-5-[(1S)-4-hydroxy-1-methylbutyl]-3-methylidene-2-oxo-2,3,3a,4,7,7a-hexahydro-1-benzofuran-4-yl (2Z)-2-methylbut-2-enoate
• [(3aR,4S,7aR)-6-(hydroxymethyl)-5-[(2S)-5-hydroxypentan-2-yl]-3-methylidene-2-oxo-3a,4,7,7a-tetrahydro-1-benzofuran-4-yl] (Z)-2-methylbut-2-enoate
• NSC-182855
• 52617-35-3
• NSC182855
• CHEBI:4835
• DTXSID80415118
• Q27106499
• CHEMBL2004232
• C09414
• NSC 182855

• Inchi： 1S/C20H28O6/c1-5-11(2)19(23)26-18-16(12(3)7-6-8-21)14(10-22)9-15-17(18)13(4)20(24)25-15/h5,12,15,17-18,21-22H,4,6-10H2,1-3H3
• InChI Key： FCDRLRIIZKINNV-UHFFFAOYSA-N
• SMILES： CC=C(C(OC1C(C(CCCO)C)=C(CO)CC2OC(C(C12)=C)=O)=O)C

Computed Properties

• Exact Mass: 364.189
• Monoisotopic Mass: 364.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Density: 1.19
• Boiling Point: 560°C at 760 mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.542
• PSA: 93.06000
• LogP: 2.06340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones